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Compound of Interest

Compound Name: Succinic anhydride-d4

Cat. No.: B032885 Get Quote

Essential Safety and Handling Guide for Succinic
Anhydride-d4
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Succinic anhydride-d4. It includes

detailed personal protective equipment (PPE) requirements, step-by-step handling procedures,

and disposal plans to ensure a safe laboratory environment.

Succinic anhydride-d4 is a deuterated form of succinic anhydride.[1] It is a colorless to white

crystalline solid that is harmful if swallowed, causes severe skin burns and eye damage, and

may cause respiratory irritation and allergic reactions.[2][3][4][5][6] Adherence to the following

safety protocols is critical to minimize exposure and ensure safe handling.
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Hazard Statement Classification

Harmful if swallowed Acute Toxicity, Oral (Category 4)[4][6][7]

Causes severe skin burns and eye damage
Skin Corrosion (Sub-category 1B), Eye Damage

(Category 1)[6][8]

May cause respiratory irritation
Specific Target Organ Toxicity - Single Exposure

(Category 3)[2][4][5][6][7]

May cause an allergic skin reaction Skin Sensitization (Category 1)[4][6][7]

May cause allergy or asthma symptoms or

breathing difficulties if inhaled
Respiratory Sensitization (Category 1)[4][6][7]

Physical Properties
Property Value

Molecular Formula C₄D₄O₃[2][8]

Molecular Weight 104.10 g/mol [8]

Melting Point 118-120 °C[8]

Boiling Point 261 °C[8]

Form Solid[8]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Succinic anhydride-d4 to

ensure the appropriate level of PPE is selected.[9] The following table summarizes the

recommended PPE.
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Body Part Recommended Equipment

Eyes/Face
Safety glasses with side shields, chemical

safety goggles, or a face shield.[4][9][10][11]

Skin

Chemical-resistant gloves (e.g., Neoprene), a

flame-resistant lab coat, and closed-toe shoes.

For tasks with a higher risk of splash, consider

coveralls (e.g., Tychem 2000) and a chemical-

resistant apron.[9][10][12]

Respiratory

Work in a well-ventilated area, preferably within

a chemical fume hood, to minimize dust

inhalation.[4][7][13] If ventilation is inadequate or

for large spills, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors

and particulates is required.[7]

Experimental Workflow and Handling Procedures
The following diagram outlines the standard operating procedure for the safe handling of

Succinic anhydride-d4, from preparation to disposal.
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Safe Handling Workflow for Succinic anhydride-d4

Preparation

Handling

Cleanup & Spill Management

Disposal

Review SDS

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh Solid in Fume Hood

Proceed to Handling

Carefully Transfer to Reaction Vessel

Keep Container Sealed When Not in Use

Decontaminate Glassware and Surfaces

After Experiment

For Spills: Evacuate, Ventilate, and Use Absorbent

Collect Waste in Labeled, Sealed Container

After Cleanup

Contact Environmental Health & Safety for Pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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